Glycosidic Linkage Dominates Conformation
Aqueous solution conformation studies using circular dichroism and NMR spectroscopy demonstrated that 3-substituted pseudouridine derivatives exhibit syn/anti conformational distributions that are primarily governed by the C-glycosidic linkage (pseudouridine) versus the N-glycosidic linkage (uridine) rather than by the specific N3 substituent composition or chain length [1]. The pseudouridine scaffold inherently prefers the C3′-endo sugar pucker conformation, which enhances RNA backbone rigidity and stability in specific structural motifs [2]. This conformational distinction represents a fundamental differentiation between N3-aminopseudouridine and any uridine-derived analog (including N3-substituted uridines) [1].
| Evidence Dimension | Glycosidic linkage conformation (syn/anti distribution) |
|---|---|
| Target Compound Data | C-glycosidic linkage (pseudouridine scaffold) determines conformation independent of N3 substituent chain length or functional group composition |
| Comparator Or Baseline | N-glycosidic linkage (uridine scaffold) with identical N3 substituents |
| Quantified Difference | Qualitative structural distinction; C-glycosidic linkage confers distinct conformational landscape versus N-glycosidic linkage |
| Conditions | Aqueous solution; circular dichroism and NMR spectroscopy; pH 7.0 |
Why This Matters
The C-glycosidic pseudouridine scaffold, present in N3-aminopseudouridine, fundamentally distinguishes its conformational behavior from uridine-based analogs, making it non-interchangeable in applications requiring pseudouridine-specific RNA structural effects.
- [1] Synthesis and Solution Conformation Studies of 3-Substituted Uridine and Pseudouridine Derivatives. Bioorg Med Chem. 2008;16(5):2676–2686. View Source
- [2] Pseudouridine prefers the C3-endo conformation, enhancing stability in specific structural motifs. Citation metadata from DOI aggregation. View Source
